Cas no 1807065-90-2 (4-Chloro-6-(difluoromethyl)-2-methoxy-3-nitropyridine)

• Product Name: 4-Chloro-6-(difluoromethyl)-2-methoxy-3-nitropyridine
• CAS No: 1807065-90-2
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867764
• Update Time: 2025-05-19

4-Chloro-6-(difluoromethyl)-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-2-methoxy-3-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-7-5(12(13)14)3(8)2-4(11-7)6(9)10/h2,6H,1H3
• InChI Key： OQHRTNYMYBDNLP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC(=C1[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 4-Chloro-6-(difluoromethyl)-2-methoxy-3-nitropyridine

Recent Advances in the Study of 4-Chloro-6-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS: 1807065-90-2)

The compound 4-Chloro-6-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS: 1807065-90-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex molecules.

One of the key areas of research involves the optimization of synthetic routes for 4-Chloro-6-(difluoromethyl)-2-methoxy-3-nitropyridine. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, scalable method for its synthesis, achieving high yields and purity. The researchers employed a multi-step process involving halogenation, fluoromethylation, and nitration, which was optimized to minimize by-products and improve overall efficiency. This advancement is particularly significant for industrial-scale production, where cost-effectiveness and reproducibility are critical.

In addition to its synthetic utility, the biological activity of 4-Chloro-6-(difluoromethyl)-2-methoxy-3-nitropyridine has been explored in the context of medicinal chemistry. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects against certain enzymes involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that structurally modified analogs of this compound showed potent activity against cyclooxygenase-2 (COX-2), a key target in anti-inflammatory drug development. These findings open new avenues for the design of novel anti-inflammatory agents.

Another notable application of 4-Chloro-6-(difluoromethyl)-2-methoxy-3-nitropyridine lies in agrochemical research. Its difluoromethyl and nitro groups make it a versatile intermediate for the synthesis of herbicides and pesticides. A study in Pest Management Science (2023) highlighted its role in the development of next-generation herbicides with improved selectivity and environmental safety. The compound's ability to act as a precursor for bioactive molecules underscores its importance in sustainable agriculture.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its derivatives for specific applications. Future research directions may include computational modeling to predict its interactions with biological targets, as well as further exploration of its reactivity under different conditions. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of 4-Chloro-6-(difluoromethyl)-2-methoxy-3-nitropyridine in both pharmaceutical and agrochemical industries.

In conclusion, 4-Chloro-6-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS: 1807065-90-2) represents a promising scaffold for diverse applications. Its synthetic accessibility, coupled with its biological and agrochemical relevance, positions it as a valuable compound for ongoing and future research. Continued investigation into its properties and derivatives will likely yield innovative solutions to pressing challenges in drug discovery and crop protection.